Cas no 84714-37-4 (n-octyl aspartic acid)

• Product Name: n-octyl aspartic acid
• CAS No: 84714-37-4
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 888379
• PubChem ID: 12168167
• Update Time: 2025-04-19

n-octyl aspartic acid Chemical and Physical Properties

Names and Identifiers

• n-octyl aspartic acid
• (2S)-2-(octylamino)butanedioic acid
• DTXSID50479060
• 84714-37-4

• Inchi： 1S/C12H23NO4/c1-2-3-4-5-6-7-8-13-10(12(16)17)9-11(14)15/h10,13H,2-9H2,1H3,(H,14,15)(H,16,17)/t10-/m0/s1
• InChI Key： WLNJJLYIPFNOEJ-JTQLQIEISA-N
• SMILES： OC([C@H](CC(=O)O)NCCCCCCCC)=O

Computed Properties

• Exact Mass: 245.16300
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 86.63000
• LogP: 2.25530